Cas no 151417-48-0 (3,4-dimethyl-1H-Pyrrole-2-methanol)
151417-48-0 structure
Product Name:3,4-dimethyl-1H-Pyrrole-2-methanol
CAS No:151417-48-0
MF:C7H11NO
MW:125.168341875076
CID:99537
PubChem ID:11194333
Update Time:2025-04-18
3,4-dimethyl-1H-Pyrrole-2-methanol Chemical and Physical Properties
Names and Identifiers
-
- 3,4-dimethyl-1H-Pyrrole-2-methanol
- 1H-Pyrrole-2-methanol,3,4-dimethyl-
- 1H-Pyrrole-2-methanol,3,4-dimethyl-(9CI)
- 151417-48-0
- (3,4-dimethyl-1H-pyrrol-2-yl)methanol
- 1H-Pyrrole-2-methanol, 3,4-dimethyl-
- AKOS006358313
- 2-hydroxymethyl-3,4-dimethylpyrrole
- DB-279893
-
- Inchi: 1S/C7H11NO/c1-5-3-8-7(4-9)6(5)2/h3,8-9H,4H2,1-2H3
- InChI Key: OQDSEJGEJBQLAB-UHFFFAOYSA-N
- SMILES: OCC1=C(C)C(C)=CN1
Computed Properties
- Exact Mass: 125.084063974g/mol
- Monoisotopic Mass: 125.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 94.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 36Ų
3,4-dimethyl-1H-Pyrrole-2-methanol Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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